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Compound of Interest

Compound Name: Atrazine-d5

Cat. No.: B024247 Get Quote

An In-depth Technical Guide to Atrazine-d5
COMPILED FOR: Researchers, scientists, and drug development professionals.

ABSTRACT: This document provides a comprehensive technical overview of Atrazine-d5,

focusing on its chemical identification, safety data, and handling protocols. It includes detailed

information extracted from Safety Data Sheets (SDS) to ensure safe laboratory practices.

Quantitative data is presented in structured tables, and procedural workflows are visualized

using diagrams for clarity and ease of use.

Chemical Identification
Atrazine-d5 is the deuterated form of Atrazine, a selective herbicide. It is commonly used as an

internal standard for the quantification of atrazine in environmental and biological samples by

gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass

spectrometry (LC-MS)[1][2].
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Identifier Value Reference

Chemical Name

6-chloro-N-(ethyl-d5)-N′-(1-

methylethyl)-1,3,5-triazine-2,4-

diamine

[1][3]

CAS Number 163165-75-1 [4]

Molecular Formula C₈H₉D₅ClN₅

Molecular Weight 220.71 g/mol

Synonyms

ATR-d₅, 2-Chloro-4-

(ethylamino-d5)-6-(2-

propylamino)-s-triazine

Safety & Hazard Information
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following hazard identification for Atrazine-d5. It is crucial to note that many commercially

available Atrazine-d5 standards are supplied in a solvent, such as acetone or ethyl acetate,

and the safety data reflects the hazards of the solution.

GHS Hazard Pictograms:

alt text

alt text

alt text

Signal Word:Warning

Hazard Statements:

H302: Harmful if swallowed.

H317: May cause an allergic skin reaction.
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H373: May cause damage to organs (specifically the heart) through prolonged or repeated

exposure if swallowed.

H410: Very toxic to aquatic life with long-lasting effects.

Precautionary Statements:

P260: Do not breathe dust.

P273: Avoid release to the environment.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Data
Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Atrazine-d5.

Property Value Reference

Physical State Solid, Crystalline Powder

Color White to off-white

Melting Point 171 - 174 °C

Boiling Point 368.5 ± 25.0 °C at 760 mmHg

Solubility in Water 37 mg/L

Partition Coefficient (log Pow) 2.61

Vapor Pressure 0.0000003 mmHg

Density 1.3 ± 0.1 g/cm³
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Toxicological Data
Toxicological data is essential for assessing the potential health risks associated with a

substance. The following data pertains to the non-deuterated form, Atrazine, which is

considered toxicologically equivalent for hazard assessment.

Test Species Route Value Reference

LD50 Rat Oral 3090 mg/kg

LD50 Mouse Oral 1750 mg/kg

LD50 Rabbit Oral 750 mg/kg

LD50 Rat Dermal >2,000 mg/kg

LC50 (4h) Rat Inhalation >5.1 mg/L

Experimental Protocols & Safety Procedures
The following sections detail standardized procedures for handling Atrazine-d5 safely in a

laboratory setting, based on common Safety Data Sheet recommendations.

First-Aid Measures
Immediate and appropriate first aid is critical in the event of accidental exposure. The logical

flow for response is outlined below.
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Exposure Event

Route of Exposure Immediate Action

Medical Attention

Accidental Exposure Occurs

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.
Provide respiratory support if needed.

Remove contaminated clothing.
Wash with soap and plenty of water.

Rinse cautiously with water
for several minutes.

Rinse mouth with water.
Do NOT induce vomiting.

Seek immediate medical
advice/attention.

Show SDS to doctor.

Click to download full resolution via product page

Caption: First-aid response workflow following exposure.

Detailed First-Aid Protocols:

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, provide respiratory

support. Consult a physician.

Skin Contact: In case of skin contact, immediately wash off with soap and plenty of water.

Remove any contaminated clothing. If skin irritation or a rash occurs, seek medical attention.

Eye Contact: Flush eyes with water as a precaution for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If symptoms persist, consult a doctor.

Ingestion: If swallowed, rinse the mouth thoroughly with water. Never give anything by mouth

to an unconscious person. Do NOT induce vomiting. Call a physician or poison control center

immediately.

Handling and Storage
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Proper handling and storage are paramount to prevent exposure and maintain the chemical's

integrity.

Safe Handling Protocol

Safe Storage Protocol

Start Handling

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Use in a well-ventilated area
or under a fume hood

Avoid contact with skin/eyes.
Avoid dust formation.

Wash hands thoroughly
after handling

Handling Complete

Store in Original Container

Transition to Storage

Keep container tightly closed
in a dry, cool, well-ventilated place

Store away from strong acids,
bases, and oxidizing agents

Store locked up

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for safe handling and storage.

Handling Procedures:

Work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of

dust.

Avoid all personal contact, including inhalation. Wear personal protective equipment.

Avoid the formation of dust and aerosols.

After handling, wash hands and face thoroughly.

Storage Conditions:

Store in a cool, dry, and well-ventilated location.

Keep the container tightly closed and sealed until ready for use.

Store away from incompatible materials such as strong acids, bases, and oxidizing agents.

Personal Protective Equipment (PPE)
The use of appropriate PPE is a mandatory control measure to minimize exposure risk.

Required Personal Protective Equipment (PPE)

Atrazine-d5 Handling

Eye Protection
(Safety glasses with side-shields or goggles)

Hand Protection
(Impervious, chemical-resistant gloves)

Body Protection
(Lab coat, impervious clothing)

Respiratory Protection
(N95 dust mask or higher,

if dust is generated)
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Caption: Mandatory PPE for handling Atrazine-d5.

Eye/Face Protection: Use safety glasses with side shields or chemical goggles.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat. Change gloves

immediately if contaminated.

Respiratory Protection: If engineering controls are insufficient to prevent airborne dust, a

NIOSH-approved respirator (such as a type N95 dust mask) is recommended.

Disposal Considerations
Waste materials must be handled as hazardous waste. Dispose of contents and containers in

accordance with local, regional, national, and international regulations. Do not allow the

product to enter drains or waterways due to its high toxicity to aquatic life.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b024247?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

